Cas no 850451-79-5 (BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO-)

• Product Name: BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO-
• CAS No: 850451-79-5
• MF: C₈H₆Cl₂N₂
• MW: 201.052639484406
• CID: 3371007
• PubChem ID: 23185255
• Update Time: 2025-06-13

BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO- Chemical and Physical Properties

Names and Identifiers

• BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO-
• 850451-79-5
• (3-amino-2,6-dichloro-phenyl)-acetonitrile
• SCHEMBL929116
• RFDGBHBOZYUMEW-UHFFFAOYSA-N
• 2-(3-amino-2,6-dichlorophenyl)acetonitrile

• Inchi： 1S/C8H6Cl2N2/c9-6-1-2-7(12)8(10)5(6)3-4-11/h1-2H,3,12H2
• InChI Key： RFDGBHBOZYUMEW-UHFFFAOYSA-N
• SMILES： C1(CC#N)=C(Cl)C=CC(N)=C1Cl

Computed Properties

• Exact Mass: 199.9908036Da
• Monoisotopic Mass: 199.9908036Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO-

Professional Introduction to CAS No 850451-79-5 and BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO

BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO (CAS No: 850451-79-5) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its molecular structure, featuring both amino and chloro substituents on a benzene ring coupled with an acetonitrile group, makes it a versatile building block for medicinal chemists exploring novel therapeutic agents.

The significance of BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO lies in its ability to undergo a wide range of chemical transformations. These transformations are essential for the development of new drugs targeting diverse diseases. The presence of the amino group at the 3-position and chloro groups at the 2 and 6 positions introduces multiple reactive sites that can be selectively modified. This feature is particularly valuable in drug discovery pipelines where precise control over molecular structure is critical for achieving desired pharmacological properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various enzymes and receptors involved in metabolic pathways. BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO has emerged as a key intermediate in the synthesis of inhibitors targeting enzymes such as kinases and phosphodiesterases. These enzymes play pivotal roles in numerous biological processes, making them attractive therapeutic targets for conditions ranging from cancer to inflammatory diseases.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that phosphorylate other proteins, thereby regulating a vast array of cellular processes. Dysregulation of kinase activity is implicated in many diseases, particularly cancer. Researchers have leveraged the structural features of BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO to design molecules that selectively inhibit specific kinases without affecting others. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

The synthesis of BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the chlorination of a benzene derivative followed by nitration and subsequent reduction to introduce the amino group. The introduction of the acetonitrile group is achieved through nucleophilic substitution or other coupling reactions. Each step must be meticulously controlled to avoid unwanted byproducts that could complicate downstream applications.

The compound's utility extends beyond kinase inhibition. It has also been explored as a precursor in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals due to their diverse biological activities. Heterocycles can exhibit potent antimicrobial, anti-inflammatory, and anticancer properties, making them invaluable in drug development. The versatility of BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO allows chemists to modify its core structure into more complex scaffolds that can be further functionalized to achieve specific pharmacological effects.

Recent advances in computational chemistry have further enhanced the use of BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO in drug discovery. Molecular modeling techniques enable researchers to predict how different modifications to this compound will affect its binding affinity to target proteins. This predictive capability significantly accelerates the design process by allowing virtual screening of potential drug candidates before they are synthesized in the lab. Such innovations are driving more efficient and cost-effective drug development pipelines.

The role of BENZENEACETONITRILE, 3-AMINO-2,6-DICHLORO in medicinal chemistry is also highlighted by its incorporation into libraries of compounds used for high-throughput screening (HTS). HTS allows researchers to rapidly test thousands of molecules for their ability to modulate specific biological pathways. By including this compound in such libraries, scientists can identify novel lead compounds that warrant further investigation. This approach has been instrumental in discovering new drugs for various therapeutic areas.

Another area where this compound finds application is in materials science. Beyond its pharmaceutical uses,BENZENEACETONITRILE, 3-amino-2,6-dichloro has been investigated for its potential as a monomer or intermediate in polymer synthesis. Certain polymers derived from this compound exhibit unique properties such as enhanced thermal stability or biodegradability,making them suitable for advanced materials applications.* These include coatings,*adhesives,*and even biodegradable plastics.* The versatility*of this*compound*underscores*its importance not only*in life sciences*but also*in industrial applications.*